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Compound of Interest

Compound Name: Acid Black 2

Cat. No.: B1164905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Black 2 (C.I. 50420), a

synthetic azine dye widely utilized across various scientific and industrial domains. This

document consolidates its chemical and physical properties, outlines its synthesis and

applications, and provides detailed experimental protocols for its use in biological staining.

Core Quantitative Data
A summary of the key quantitative and qualitative properties of Acid Black 2 is presented

below for easy reference.
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Property Value Reference

Molecular Formula C22H14N6Na2O9S2 [1]

Molecular Weight 616.49 g/mol [1]

CAS Number 8005-03-6 [2]

Appearance Black powder or crystals [3]

Solubility in Water Soluble [4]

Solubility in Ethanol Soluble (yields a blue solution) [4]

Melting Point >300 °C (decomposes) [5]

pH Level (1% aqueous

solution)
4-7 [5]

Chemical Synthesis and Structure
Acid Black 2, also known as Nigrosine, is produced through the sulfonation of aniline black

(C.I. Solvent Black 5).[6] This process involves the reaction of aniline and its derivatives with

nitrobenzene in the presence of a catalyst, followed by sulfonation to introduce sulfonic acid

groups. These groups are then converted to their sodium salts, rendering the dye water-

soluble.[6] The resulting structure is a complex mixture of phenazine-based compounds.[7]

Logical Workflow for Synthesis and Application
The following diagram illustrates the general workflow from the synthesis of Acid Black 2 to its

various applications.
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Cell Viability Assays
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Caption: Synthesis and application workflow for Acid Black 2.

Applications in Research and Industry
Acid Black 2 is a versatile dye with numerous applications:

Industrial Applications: It is extensively used in the textile industry for dyeing protein-based

fibers like wool and silk.[7] It is also employed in the manufacturing of inks, shoe polish, and

in the coloring of leather, wood, and plastics.[3][8]

Biological and Research Applications: In laboratory settings, Acid Black 2 is commonly

known as Nigrosine and is used as a biological stain in microbiology and histology.[3][9] It is

particularly useful for negative staining, where the background is stained, leaving the cells

colorless and visible against a dark field.[10] It is also utilized in cell viability tests, as living

cells with intact membranes exclude the dye, while dead cells take it up.
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Experimental Protocol: Negative Staining of
Bacteria
This protocol provides a detailed methodology for the negative staining of bacterial cells using

Acid Black 2 (Nigrosine).

Objective: To visualize bacterial morphology (shape and arrangement) without heat fixation,

which can distort cellular structures.

Materials:

Acid Black 2 (Nigrosine) staining solution (10% w/v in distilled water)

Bacterial culture (broth or colony from an agar plate)

Inoculating loop or sterile needle

Clean glass microscope slides

Coverslips

Light microscope

Procedure:

Slide Preparation: Place a small drop of Acid Black 2 staining solution near one end of a

clean microscope slide.

Inoculation: Using a sterile inoculating loop or needle, aseptically transfer a small amount of

bacterial culture to the drop of stain. If using a colony from a plate, add a tiny drop of sterile

water to the slide first and emulsify the colony in the water before adding the stain.

Mixing: Gently and thoroughly mix the bacterial culture with the stain using the inoculating

loop.

Spreading: Take a second clean microscope slide, hold it at a 45-degree angle to the first

slide, and bring it back to the edge of the drop of the bacteria-stain mixture. Allow the drop to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1164905?utm_src=pdf-body
https://www.benchchem.com/product/b1164905?utm_src=pdf-body
https://www.benchchem.com/product/b1164905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


spread along the edge of the spreader slide.

Smear Creation: Push the spreader slide smoothly and quickly across the surface of the first

slide, dragging the mixture behind it. This will create a thin smear that is thick at one end and

thin at the other.

Air Drying: Allow the smear to air dry completely. Do not heat fix.

Microscopic Examination: Once the slide is dry, it can be examined under the microscope.

Start with the low-power objective and progress to the oil-immersion objective for detailed

observation. The bacterial cells will appear as clear, unstained bodies against a dark purple-

black background.

Safety and Handling
Acid Black 2 is generally considered to have low acute toxicity.[7] However, appropriate safety

precautions should always be observed in a laboratory setting.

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab coat

when handling the dye.[11]

Inhalation: Avoid inhaling the powder. Use in a well-ventilated area or with a fume hood.[2]

Contact: In case of skin or eye contact, flush immediately with plenty of water for at least 15

minutes.[11]

Storage: Store in a cool, dry place away from strong oxidizing agents.[4]

Signaling Pathways
Currently, there is no documented evidence to suggest that Acid Black 2 directly participates

in or modulates specific cellular signaling pathways. Its primary role in a biological context is as

a physical staining agent, where its interaction with cells is based on membrane permeability

rather than specific molecular binding that would trigger a signaling cascade. Researchers

should be aware that its utility lies in visualization rather than as a bioactive compound for

studying cell signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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